Methyl 2-{[5-chloro-6-methyl-2-(2-pyridinyl)-4-pyrimidinyl]sulfanyl}acetate

• IUPAC Name: methyl 2-(5-chloro-6-methyl-2-pyridin-2-ylpyrimidin-4-yl)sulfanylacetate
• InChI: InChI=1S/C13H12ClN3O2S/c1-8-11(14)13(20-7-10(18)19-2)17-12(16-8)9-5-3-4-6-15-9/h3-6H,7H2,1-2H3
• InChI Key: IMYUGIAVEGPPGI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=N1)C2=CC=CC=N2)SCC(=O)OC)Cl
• Molecular Formula: C13H12ClN3O2S
• DSSTOX Substance ID: DTXSID201151717
• Molecular Weight: 309.77 g/mol
• CAS RN: 338779-84-3

Description

Methyl 2-{[5-chloro-6-methyl-2-(2-pyridinyl)-4-pyrimidinyl]sulfanyl}acetate, also known as Methyl CP-868596, is a chemical compound that has shown promising results in scientific research applications. This compound is a potent inhibitor of the protein kinase B-Raf, which plays a crucial role in the regulation of cell growth and proliferation. In

Scientific Research Applications

Drug Synthesis and Chemical Analysis

(S)-clopidogrel, marketed under the trade names Plavix and Iscover, is a potent antiplatelet and antithrombotic drug. It is widely used to prevent blood clots in patients suffering from coronary artery disease, peripheral vascular disease, and cerebrovascular disease. The synthetic community has been motivated to develop facile synthetic approaches for (S)-clopidogrel due to its significant pharmaceutical activities and high demand. Various synthetic methods reported in the literature are summarized, discussing the pros and cons of each methodology. This information is critical for further developments in synthetic methodologies for (S)-clopidogrel and creating new synthesis ideas (Saeed et al., 2017).

Environmental and Agricultural Applications

Phenoxy herbicides, including compounds related to the chemical structure of interest, are widely used in agriculture to control broad-leaved weeds. The sorption behavior of these herbicides, including 2,4-dichlorophenoxyacetic acid (2,4-D) and others, to soil, organic matter, and minerals has been extensively reviewed. This review provides insights into the mechanisms of herbicide sorption, which is crucial for understanding their environmental fate and impact. Soil organic matter and iron oxides are identified as significant sorbents for phenoxy herbicides, indicating the importance of these components in mitigating environmental pollution (Werner et al., 2012).

Future Directions

The future directions for research on “Methyl 2-{[5-chloro-6-methyl-2-(2-pyridinyl)-4-pyrimidinyl]sulfanyl}acetate” could include further investigation into its synthesis, molecular structure, chemical reactions, mechanism of action, and safety and hazards. This could lead to a better understanding of the compound and its potential applications.